Cas no 2227755-06-6 ((2S)-4-(quinoxalin-2-yl)butan-2-ol)

• Product Name: (2S)-4-(quinoxalin-2-yl)butan-2-ol
• CAS No: 2227755-06-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5875913
• PubChem ID: 165755031
• Update Time: 2025-10-24

(2S)-4-(quinoxalin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(quinoxalin-2-yl)butan-2-ol
• 2227755-06-6
• EN300-1822493

• Inchi： 1S/C12H14N2O/c1-9(15)6-7-10-8-13-11-4-2-3-5-12(11)14-10/h2-5,8-9,15H,6-7H2,1H3/t9-/m0/s1
• InChI Key： FOBJCJROQSNEAJ-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46Ų

Additional information on (2S)-4-(quinoxalin-2-yl)butan-2-ol

Compound Introduction: (2S)-4-(quinoxalin-2-yl)butan-2-ol (CAS No: 2227755-06-6)

(2S-4-(quinoxalin-2-yl)butan-2-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227755-06-6, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of the quinoxalin-2-yl moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The synthesis and characterization of (2S-4-(quinoxalin-2-yl)butan-2-ol) have been the focus of numerous studies, aiming to elucidate its pharmacological effects and structural interactions. Recent advancements in spectroscopic techniques and computational methods have enhanced the understanding of its molecular behavior, providing insights into its potential roles in medicinal chemistry.

In the realm of pharmaceutical research, the compound has been investigated for its possible involvement in modulating various biological pathways. The quinoxalin-2-yl group is known for its versatility in drug design, often serving as a scaffold for developing novel therapeutic agents. The chiral center at the (2S) position adds another layer of complexity, influencing its stereochemical properties and interactions with biological targets.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The structural features of (2S-4-(quinoxalin-2-yl)butan-2-ol) suggest that it may interact with specific receptors or enzymes involved in neurodegenerative processes. Preliminary in vitro experiments have shown promising results, indicating its ability to modulate key signaling pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to ensure the accurate construction of the desired stereocenter. These synthetic strategies not only enhance the yield but also contribute to the overall quality of the final product.

The pharmacokinetic properties of (2S-4-(quinoxalin-2-yl)butan-2-ol) are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Comparative studies with structurally related compounds have provided valuable data on its bioavailability and metabolic pathways, aiding in the optimization of dosing regimens and formulation strategies.

The role of computational chemistry in studying (2S-4-(quinoxalin-2-yl)butan-2-ol cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, interaction modes, and dynamic behaviors of this compound with biological targets. These computational approaches complement experimental data, providing a more comprehensive understanding of its pharmacological profile.

In conclusion, (2S-4-(quinoxalin-2-yl)butan-2-ol (CAS No: 2227755-06-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its synthesis, pharmacology, and pharmacokinetics will further elucidate its role in addressing critical health challenges.